Cas no 2344-71-0 (5-phenylpentan-2-ol)

5-phenylpentan-2-ol structure
5-phenylpentan-2-ol structure
Product Name:5-phenylpentan-2-ol
CAS No:2344-71-0
MF:C11H16O
MW:164.244143486023
CID:278353
PubChem ID:102788
Update Time:2025-04-19

5-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanol, a-methyl-
    • 5-phenylpentan-2-ol
    • 4-Hydroxy-1-phenylpentane
    • CCRIS 1996
    • ZFVFQRLBTBBQSK-UHFFFAOYSA-N
    • 2344-71-0
    • DTXSID60946096
    • AKOS011898844
    • NS00083311
    • 5-Phenylpentanol-2
    • 5-phenyl-pentan-2-ol
    • 5-phenyl-2-pentanol
    • SCHEMBL560468
    • EINECS 219-056-4
    • EN300-1863853
    • Inchi: 1S/C11H16O/c1-10(12)6-5-9-11-7-3-2-4-8-11/h2-4,7-8,10,12H,5-6,9H2,1H3
    • InChI Key: ZFVFQRLBTBBQSK-UHFFFAOYSA-N
    • SMILES: OC(C)CCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.9643
  • Boiling Point: 251.73°C (rough estimate)
  • Flash Point: 114°C
  • Refractive Index: 1.5180 (estimate)
  • PSA: 20.23

5-phenylpentan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1863853-0.05g
5-phenylpentan-2-ol
2344-71-0
0.05g
$348.0 2023-09-18
Enamine
EN300-1863853-0.1g
5-phenylpentan-2-ol
2344-71-0
0.1g
$364.0 2023-09-18
Enamine
EN300-1863853-0.25g
5-phenylpentan-2-ol
2344-71-0
0.25g
$381.0 2023-09-18
Enamine
EN300-1863853-0.5g
5-phenylpentan-2-ol
2344-71-0
0.5g
$397.0 2023-09-18
Enamine
EN300-1863853-1.0g
5-phenylpentan-2-ol
2344-71-0
1g
$986.0 2023-06-03
Enamine
EN300-1863853-2.5g
5-phenylpentan-2-ol
2344-71-0
2.5g
$810.0 2023-09-18
Enamine
EN300-1863853-5.0g
5-phenylpentan-2-ol
2344-71-0
5g
$2858.0 2023-06-03
Enamine
EN300-1863853-10.0g
5-phenylpentan-2-ol
2344-71-0
10g
$4236.0 2023-06-03
Enamine
EN300-1863853-1g
5-phenylpentan-2-ol
2344-71-0
1g
$414.0 2023-09-18
Enamine
EN300-1863853-5g
5-phenylpentan-2-ol
2344-71-0
5g
$1199.0 2023-09-18
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd